Cas no 20475-72-3 ((1S,4S,5R,8R,10S,13R,14R,17S,18R,20R)-10-Hydroxy-4,5,9,9,13,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracosan-2-one)
20475-72-3 structure
Product Name:(1S,4S,5R,8R,10S,13R,14R,17S,18R,20R)-10-Hydroxy-4,5,9,9,13,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracosan-2-one
CAS No:20475-72-3
MF:C29H46O3
MW:442.673749446869
CID:285272
Update Time:2024-02-29
(1S,4S,5R,8R,10S,13R,14R,17S,18R,20R)-10-Hydroxy-4,5,9,9,13,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracosan-2-one Chemical and Physical Properties
Names and Identifiers
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- 30-Noroleanan-16-one,13,28-epoxy-3-hydroxy-, (3b,20a)- (9CI)
- 13,28-Epoxy-3β-hydroxy-30-noroleanan-16-one
- 2H,5H-14a,4a-(Epoxymethano)picene, 30-noroleanan-16-one deriv.
- 30-Noroleanan-16-one,13,28-epoxy-3b-hydroxy-(8CI)
- Cyclamigenin A2
- (1S,4S,5R,8R,10S,13R,14R,17S,18R,20R)-10-Hydroxy-4,5,9,9,13,20-hexamethyl-24-oxahexacyclo[15.5.2.01,
- (1S,4S,5R,8R,10S,13R,14R,17S,18R,20R)-10-Hydroxy-4,5,9,9,13,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracosan-2-one
-
- Inchi: 1S/C29H46O3/c1-18-7-13-28-17-32-29(21(28)15-18)14-9-20-25(4)11-10-22(30)24(2,3)19(25)8-12-26(20,5)27(29,6)16-23(28)31/h18-22,30H,7-17H2,1-6H3/t18-,19+,20-,21-,22+,25+,26-,27+,28-,29+/m1/s1
- InChI Key: HYSAEVZQQPQRRR-NAHSIXMVSA-N
- SMILES: O1C[C@]23CC[C@@H](C)C[C@H]2[C@@]21CC[C@@H]1[C@@]4(C)CC[C@@H](C(C)(C)[C@@H]4CC[C@@]1(C)[C@]2(C)CC3=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 32
- Rotatable Bond Count: 0
- Complexity: 849
- Topological Polar Surface Area: 46.5
(1S,4S,5R,8R,10S,13R,14R,17S,18R,20R)-10-Hydroxy-4,5,9,9,13,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracosan-2-one Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
20475-72-3 ((1S,4S,5R,8R,10S,13R,14R,17S,18R,20R)-10-Hydroxy-4,5,9,9,13,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracosan-2-one) Related Products
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